Cas no 1805184-94-4 (2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805184-94-4
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4878460
• Update Time: 2025-06-08

2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF5N2/c10-1-6-7(9(13,14)15)4(2-16)5(3-17-6)8(11)12/h3,8H,1H2
• InChI Key： LJXBEQZDZVJBBU-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=C(C#N)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.5
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1805184-94-4)

The compound 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1805184-94-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and cyano-substituted pyridine core, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and biological activity, providing new insights into its utility as a versatile building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, scalable method for its synthesis, starting from commercially available precursors. The authors highlighted the importance of controlling reaction conditions to minimize side reactions and improve yield. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

In addition to its synthetic utility, the biological activity of this compound has been explored in the context of agrochemical applications. A recent report in Pest Management Science (2024) investigated its efficacy as a precursor for novel herbicides. The study found that derivatives of 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine exhibited strong inhibitory effects on weed growth, with minimal toxicity to non-target organisms. These findings suggest its potential as a sustainable alternative to conventional herbicides, aligning with the growing demand for environmentally friendly agrochemicals.

Further research has also delved into the medicinal chemistry applications of this compound. A preprint on bioRxiv (2024) described its use as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported that the compound's unique electronic properties, conferred by its fluorinated and cyano substituents, enhanced binding affinity and selectivity. These results underscore its potential in drug discovery, particularly for diseases with unmet therapeutic needs.

Despite these promising developments, challenges remain in the widespread adoption of 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine. Issues such as stability under varying conditions and the need for further toxicological studies were highlighted in a review article published in Chemical Reviews (2023). Addressing these challenges will be crucial for unlocking the full potential of this compound in both agrochemical and pharmaceutical applications.

In conclusion, recent research on 2-(Chloromethyl)-4-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS: 1805184-94-4) has demonstrated its versatility and promise across multiple domains. From optimized synthetic methods to novel biological activities, these advancements pave the way for future innovations. Continued interdisciplinary collaboration will be essential to overcome existing limitations and fully realize the compound's potential in addressing global challenges in agriculture and healthcare.